Cas no 6296-99-7 (Diethyl Aminomethylenemalonate)

• Product Name: Diethyl Aminomethylenemalonate
• CAS No: 6296-99-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD01075695
• CID: 46597
• PubChem ID: 226751
• Update Time: 2025-06-13

Diethyl Aminomethylenemalonate Chemical and Physical Properties

Names and Identifiers

• Diethylaminomethylenemalonate
• Aminomethylenemalonic acid diethyl ester
• Diethyl 2-(aminomethylene)malonate
• diethyl 2-(aminomethylidene)propanedioate
• DIETHYL AMINOMETHYLENEMALONATE
• (Amino-methylene)malonic acid, diethyl ester
• NSC17499
• MFCD01075695
• diethyl2-(aminomethylene)malonate
• BCP33376
• CS-W004732
• diethyl amino-methylenemalonate
• SY047045
• Diethyl (aminomethylene)malonate
• WDTWMEZMHUEZKH-UHFFFAOYSA-N
• Propanedioic acid, (aminomethylene)-, diethyl ester
• DS-13501
• J-520276
• 6296-99-7
• 2-aminomethylene-malonic acid diethyl ester
• NSC-17499
• AKOS015854780
• SCHEMBL1543791
• Diethyl (aminomethylidene)propanedioate
• diethyl 2-(aminomethylene)propanedioate
• DTXSID80280580
• FT-0624831
• AMY16022
• Diethyl Aminomethylenemalonate

• MDL： MFCD01075695
• Inchi： 1S/C8H13NO4/c1-3-12-7(10)6(5-9)8(11)13-4-2/h5H,3-4,9H2,1-2H3
• InChI Key： WDTWMEZMHUEZKH-UHFFFAOYSA-N
• SMILES： O(C(/C(=C/N)/C(=O)OCC)=O)CC
• BRN： 1708651

Computed Properties

• Exact Mass: 187.08400
• Monoisotopic Mass: 187.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Color/Form: Cream crystalline powder
• Density: 1.136
• Melting Point: 56-59°C
• Boiling Point: 263.4℃ at 760 mmHg
• Flash Point: 114°C/1mm
• Refractive Index: 1.471
• PSA: 78.62000
• LogP: 0.65550
• Solubility: Not determined

Diethyl Aminomethylenemalonate Security Information

• Hazardous Material transportation number：UN 3335
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37/39
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl Aminomethylenemalonate

Comprehensive Guide to Diethyl Aminomethylenemalonate (CAS No. 6296-99-7): Properties, Applications, and Industry Insights

Diethyl Aminomethylenemalonate (CAS No. 6296-99-7), also known as ethyl 2-(aminomethylene)malonate, is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This ester derivative of malonic acid features a reactive aminomethylene group, making it a valuable building block for heterocyclic compounds and fine chemicals. Its molecular formula C₈H₁₃NO₄ and molecular weight of 187.19 g/mol position it as a key intermediate in modern organic chemistry.

Recent trends in green chemistry and sustainable synthesis have increased interest in Diethyl Aminomethylenemalonate due to its role in atom-efficient reactions. Pharmaceutical researchers particularly value its ability to form pyrimidine and pyridine derivatives, which are crucial scaffolds in many FDA-approved drugs. The compound's structure-activity relationship (SAR) potential makes it a frequent subject in medicinal chemistry publications and patent applications.

The physical properties of CAS 6296-99-7 include a characteristic pale yellow to colorless appearance, typically as a liquid or low-melting solid at room temperature. Its solubility profile shows excellent miscibility with common organic solvents like ethanol, acetone, and dichloromethane, but limited water solubility. These properties contribute to its widespread use in multistep synthesis workflows where solvent compatibility is essential. Analytical chemists often employ techniques like HPLC, GC-MS, and NMR spectroscopy for quality control and characterization.

In industrial applications, Diethyl Aminomethylenemalonate serves as a precursor for crop protection agents, particularly in developing novel fungicides and herbicides with improved environmental profiles. The agrochemical sector values its ability to introduce nitrogen-containing functionalities into active ingredients, enhancing their bioavailability and target specificity. Recent patents demonstrate its utility in creating next-generation plant growth regulators with reduced ecological impact.

The synthesis of ethyl 2-(aminomethylene)malonate typically involves condensation reactions between diethyl malonate and formamide derivatives, followed by careful purification steps. Process chemists continue to optimize production methods to improve atom economy and reduce byproduct formation. Advanced techniques like continuous flow chemistry are being explored to enhance the scalability and safety of manufacturing processes for this valuable intermediate.

Quality specifications for CAS 6296-99-7 generally require ≥98% purity for most applications, with strict control over residual solvents and heavy metal content. Pharmaceutical-grade material may demand even higher purity levels (≥99%) and additional characterization to meet regulatory requirements. Storage recommendations typically suggest keeping the compound in airtight containers under inert atmosphere at 2-8°C to prevent degradation and maintain long-term stability.

Emerging research explores the use of Diethyl Aminomethylenemalonate in material science applications, particularly in the development of organic semiconductors and conductive polymers. Its electron-deficient structure and ability to form conjugated systems make it interesting for optoelectronic materials. Scientists are investigating its potential in creating novel metal-organic frameworks (MOFs) with tailored porosity for gas storage or catalytic applications.

From a regulatory perspective, 6296-99-7 is not currently classified under major chemical control lists, but manufacturers and users should consult local regulations for specific handling requirements. Proper laboratory safety practices including the use of personal protective equipment (PPE) and adequate ventilation are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed guidance on risk mitigation strategies and emergency procedures.

The global market for Diethyl Aminomethylenemalonate reflects growing demand from Asia-Pacific pharmaceutical and agrochemical producers. Industry analysts note increasing interest in customized derivatives and chiral variants of this compound to meet specialized application needs. Supply chain considerations emphasize the importance of reliable quality assurance protocols and transparent batch documentation for end users in regulated industries.

Future developments may focus on enzymatic synthesis routes for aminomethylenemalonate derivatives and their incorporation into biodegradable materials. The compound's versatility continues to attract research attention across multiple disciplines, from drug discovery to advanced material engineering. As synthetic methodologies evolve, CAS 6296-99-7 is poised to maintain its status as an important tool for chemical innovation.